Cas no 138506-45-3 (Pidobenzone)

• Product Name: Pidobenzone
• CAS No: 138506-45-3
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 148641
• Update Time: 2026-05-14

Pidobenzone Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-oxo-,4-hydroxyphenyl ester
• (4-hydroxyphenyl) (2S)-5-oxopyrrolidine-2-carboxylate
• Pidobenzone
• UNII-X7D2GSX1C1

• Inchi： InChI=1S/C11H11NO4/c13-7-1-3-8(4-2-7)16-11(15)9-5-6-10(14)12-9/h1-4,9,13H,5-6H2,(H,12,14)/t9-/m0/s1
• InChI Key： SDJPNDMWNUPUFI-VIFPVBQESA-N
• SMILES： OC1C=CC(OC([C@@H]2CCC(=O)N2)=O)=CC=1

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.358
• Boiling Point: 495.7°Cat760mmHg
• Flash Point: 253.6°C
• Refractive Index: 1.585
• PSA: 75.63000
• LogP: 0.90500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pidobenzone

Comprehensive Overview of Pidobenzone (CAS No. 138506-45-3): Properties, Applications, and Research Insights

Pidobenzone (CAS No. 138506-45-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a derivative of benzophenone, this compound exhibits distinct chemical behavior, making it a subject of interest for researchers exploring novel drug formulations and small-molecule inhibitors. Its molecular structure, characterized by a benzophenone core with specific substitutions, allows for targeted interactions with biological systems, particularly in enzyme modulation and cellular signaling pathways.

Recent studies highlight the role of Pidobenzone in anti-inflammatory and antioxidant applications, aligning with growing consumer demand for natural alternatives and synthetic bioactive compounds. Researchers are investigating its potential as a photostabilizer in cosmetic formulations, addressing concerns about UV-induced skin damage—a trending topic in dermatology and skincare innovation. The compound’s stability under light exposure makes it a candidate for sunscreen additives, though further clinical validation is required.

From a synthetic chemistry perspective, CAS No. 138506-45-3 serves as a versatile intermediate in organic synthesis. Its electron-rich aromatic system facilitates reactions such as cross-coupling and nucleophilic substitutions, enabling the development of more complex molecules. This adaptability has spurred interest in structure-activity relationship (SAR) studies, particularly in optimizing drug-like properties such as bioavailability and metabolic stability.

Environmental and safety profiles of Pidobenzone are also under scrutiny, reflecting broader societal focus on green chemistry and sustainable manufacturing. Preliminary data suggest moderate biodegradability, but comprehensive ecotoxicological assessments remain ongoing. Regulatory agencies emphasize the need for lifecycle analysis to evaluate its environmental footprint—a critical consideration for industries adopting ESG (Environmental, Social, and Governance) principles.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize Pidobenzone purity and degradation products. These methods address quality control challenges, especially for pharmaceutical-grade material. The compound’s chromatographic behavior and spectral signatures are well-documented, aiding in its identification across supply chains—a key concern for counterfeit drug prevention.

Market trends indicate rising demand for high-purity Pidobenzone in academic and industrial labs, driven by its utility in high-throughput screening and medicinal chemistry. Suppliers increasingly highlight batch-to-batch consistency and regulatory compliance in product listings, responding to customer queries about reproducibility in research. Pricing volatility of raw materials, however, poses challenges for scalable production.

Future research directions for CAS No. 138506-45-3 include exploring its synergistic effects with other bioactive compounds and optimizing synthetic routes for atom economy. Collaborative efforts between academia and industry could accelerate its translation into commercial applications, particularly in personalized medicine and nutraceuticals—areas dominating health-related search queries today.